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Introduction
These application notes provide detailed protocols for the preparation and use of physiological

salt solutions for the ex vivo perfusion of isolated rodent hearts, a cornerstone technique in

cardiovascular research. While the term "Ringer's Lactate" is common in clinical settings for

intravenous fluid resuscitation, for isolated organ perfusion, specifically designed and buffered

crystalloid solutions are required to maintain cardiac viability and function. The most widely

used and validated of these are the Krebs-Henseleit and Tyrode's solutions.[1][2][3][4]

This document will provide a comprehensive overview of the composition, preparation, and

application of these standard perfusates, tailored for researchers, scientists, and drug

development professionals.

Perfusion Solutions: Composition and Rationale
The choice of perfusion fluid is critical for the success of an isolated heart experiment. The

solution must be isotonic, provide essential ions for cellular function, deliver an energy

substrate, and be buffered to a physiological pH.[2][3]
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Krebs-Henseleit Buffer (KHB) is the most common perfusate for isolated heart studies.[2][5] It

is a bicarbonate-based buffer that, when gassed with 95% O₂ / 5% CO₂, maintains a stable pH

of 7.4.[2][6][7]

Tyrode's Solution is another widely used physiological salt solution that resembles Ringer's
lactate but is specifically formulated for experimental use. It contains magnesium, glucose as

an energy source, and uses a bicarbonate and phosphate buffering system.[8]

Below is a comparison of the standard compositions for these solutions.

Table 1: Composition of Standard Perfusion Solutions
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Component
Krebs-Henseleit
Solution (mM)

Modified Tyrode's
Solution (mM)

Function

NaCl 118.5 135

Maintains osmotic

pressure and provides

Na⁺ for action

potentials.[4]

KCl 4.7 4.0 - 5.4

Essential for

maintaining

membrane potential

and repolarization.[4]

CaCl₂ 1.75 - 2.5 1.8

Critical for excitation-

contraction coupling

and muscle

contraction.[4]

MgSO₄ 1.2 -

Cofactor for many

enzymes and

influences ion channel

function.

MgCl₂ - 1.0

Similar role to MgSO₄,

reduces spontaneous

muscle activity.[4]

KH₂PO₄ 1.2 -

Phosphate source for

ATP and intracellular

buffering.

NaH₂PO₄ - 0.33 - 0.42
Phosphate source and

buffering agent.[9]

NaHCO₃ 25.0 11.9

Primary buffering

agent in combination

with CO₂.[4]

Glucose (D-Glucose) 5.0 - 11.0 10.0 - 11.1

Primary energy

substrate for the

heart.[2][4]
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HEPES - 10.0

An organic buffering

agent that can

supplement

bicarbonate.

Experimental Protocols
Protocol 1: Preparation of Krebs-Henseleit Buffer (1
Liter)
Materials:

Reagent-grade chemicals (NaCl, KCl, CaCl₂, MgSO₄, KH₂PO₄, NaHCO₃, D-Glucose)

Ultrapure, distilled, deionized water

Volumetric flasks and graduated cylinders

Magnetic stirrer and stir bar

pH meter

0.22 µm or 0.45 µm filter unit

Carbogen gas tank (95% O₂ / 5% CO₂) with regulator and tubing

Procedure:

Prepare Stock Solutions: For consistency, it is often beneficial to prepare concentrated stock

solutions of each component.

Dissolve Components: In a beaker with approximately 800 mL of ultrapure water, dissolve all

components except for NaHCO₃ and CaCl₂ while stirring.

Add Calcium: Once the other salts are fully dissolved, add the CaCl₂. Adding calcium last

and into a dilute solution helps prevent precipitation.
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Aerate the Solution: Begin bubbling the solution with carbogen gas (95% O₂ / 5% CO₂). This

step is crucial for both oxygenation and for establishing the bicarbonate buffering system.[7]

Add Bicarbonate and Adjust pH: While continuing to gas the solution, slowly add the

NaHCO₃. The CO₂ in the carbogen gas will interact with the bicarbonate to bring the pH to

approximately 7.4.[2] Monitor the pH and make minor adjustments if necessary.

Final Volume: Transfer the solution to a 1-liter volumetric flask and add ultrapure water to

reach the final volume.

Filter: Filter the buffer through a 0.22 µm or 0.45 µm filter to sterilize and remove any

particulates that could cause embolisms in the coronary vessels.[7][10]

Maintain Temperature and Aeration: The prepared buffer should be maintained at 37°C in a

water-jacketed reservoir and continuously bubbled with carbogen gas until and during its

use.[2][10]

Protocol 2: Isolated Rodent Heart Perfusion
(Langendorff Method)
This protocol provides a general workflow for retrograde perfusion of an isolated rodent heart.

Materials:

Anesthetized rodent (e.g., Wistar rat, 250-300g)

Heparin (1000 IU/mL)

Anesthetic (e.g., sodium pentobarbital, 60 mg/kg)

Langendorff apparatus (including water-jacketed reservoir, tubing, aortic cannula, and

perfusion chamber)

Surgical instruments (scissors, forceps, sutures)

Prepared and warmed (37°C) Krebs-Henseleit or Tyrode's solution, continuously aerated.

Procedure:
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Anesthesia and Heparinization: Anesthetize the rodent via intraperitoneal injection. Once

deeply anesthetized, administer heparin (e.g., 1000 IU/kg) intravenously to prevent blood

clotting.[10][11]

Thoracotomy: Perform a thoracotomy to expose the heart.

Heart Excision: Rapidly excise the heart and immediately place it in ice-cold perfusion buffer

to arrest contractions and protect against ischemia.[10]

Cannulation: Identify the aorta and carefully cannulate it with an aortic cannula connected to

the Langendorff apparatus. Ensure no air bubbles are introduced into the system, as this can

cause an embolism. Secure the aorta to the cannula with a silk suture.[10][11]

Initiate Perfusion: Begin retrograde perfusion with the warm (37°C), oxygenated buffer at a

constant pressure (typically 60-80 mmHg for rats).[10] The perfusion pressure will close the

aortic valve and force the buffer into the coronary arteries, sustaining the heart muscle.[2][11]

Equilibration: Allow the heart to stabilize for a 20-30 minute equilibration period. During this

time, monitor key functional parameters such as heart rate, left ventricular developed

pressure (LVDP), and coronary flow until a steady state is achieved.[10] The heart is now

ready for experimental interventions.

Visualizations
Signaling Pathways in the Cardiomyocyte
The components of the perfusion buffer directly influence the key signaling pathways that

govern cardiac function. Calcium is central to excitation-contraction coupling, while glucose

provides the fuel for ATP production, which powers contraction and ion pumps like the Na⁺/K⁺-

ATPase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Perfusion of
Isolated Rodent Hearts]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233783/docs#application-notes-and-protocols-for-
perfusion-of-isolated-rodent-hearts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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